Cas no 13640-78-3 (Trans-1,2-Di(2-Thienyl)Ethylene)

Trans-1,2-Di(2-Thienyl)Ethylene Properties

Names and Identifiers

• Thiophene,2,2'-(1E)-1,2-ethenediylbis-
• trans-1,2-Di(2-thienyl)ethylene
• Dithienylethylene
• 2,2'-[(E)-1,2-Ethenediyl]bisthiophene
• 2-[(E)-2-thiophen-2-ylethenyl]thiophene
• cis-1,2-Di(2-thienyl)ethylene
• 1,2-bis(2-thienyl)ethylene
• (Z)-1,2-di(thiophen-2-yl)ethene
• 2-(2-thiophen-2-ylethenyl)thiophene
• Thiophene, 2,2'-(1,2-ethenediyl)bis-
• Thiophene,2,2'-(1Z)-1,2-ethenediylbis-
• 15332-30-6
• trans-1,2-Di-2-Thienylethene
• SCHEMBL1801877
• (E)-1,2-Di(thiophen-2-yl)ethene
• AYBFWHPZXYPJFW-AATRIKPKSA-N
• AKOS005257689
• GEO-01269
• Thiophene, 2,2'-(1,2-ethenediyl)bis-, (E)-
• 1,2-DI(2-THIENYL)ETHENE
• ZB0806
• 13640-78-3
• GS-0654
• Thiophene, 2,2'-vinylenedi-, (E)-
• CS-0337095
• 2-[(E)-2-(2-Thienyl)ethenyl]thiophene #
• D2074
• Trans-1,2-di(2-thienyl)ethyl ene
• 1,2-dithienylethene
• 1,2-Di(thiophen-2-yl)ethene
• 2-[(E)-2-thiophen-2-yl-vinyl]-thiophene
• 2-[(1E)-2-(thiophen-2-yl)ethenyl]thiophene
• TRANS-1,2-DI(2-THIENYL)ETHYLENE
• +Expand

• MDL： MFCD01096549
• InChIKey： AYBFWHPZXYPJFW-UHFFFAOYSA-N
• Inchi： 1S/C10H8S2/c1-3-9(11-7-1)5-6-10-4-2-8-12-10/h1-8H
• SMILES： S1C([H])=C([H])C([H])=C1C([H])=C([H])C1=C([H])C([H])=C([H])S1

Computed Properties

• Exact Mass: 200.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.007
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 56.5

Experimental Properties

• LogP: 3.33380
• PSA: 50.60000
• Refractive Index: 1.728
• Boiling Point: 302.4±11.0 °C at 760 mmHg
• Melting Point: 133.0 to 136.0 deg-C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 100.5±5.5 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.3±0.1 g/cm3

Trans-1,2-Di(2-Thienyl)Ethylene Security Information

• Safety Instruction： H303+H313+H110
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

Trans-1,2-Di(2-Thienyl)Ethylene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons